Esculentin-2R
Description
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GILSLVKVAKLAGKTFAKEGGKFGLEFIACKVTNQC |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Limitations in the Evidence
- No Direct Data on Esculentin-2R: None of the provided sources mention "this compound" or its properties. The closest match is "Esculetin" (), which is a distinct compound with a different structure and applications.
- Mismatched Scope : –7 focuses on academic writing frameworks (e.g., comparative essays, lab reports, journal guidelines) rather than biochemical comparisons.
Hypothetical Comparison Framework
If we assume This compound is a coumarin analog (like Esculetin), the following framework could be used for comparison, pending validation from primary sources:
Table 1: Hypothetical Properties of this compound vs. Esculetin
Recommendations for Further Research
To address the evidence gap:
Primary Literature Review : Search databases like PubMed, SciFinder, or Reaxys for peer-reviewed studies on "this compound."
Structural Clarification : Validate the compound’s identity using spectral data or authoritative registries (e.g., PubChem, ChEMBL).
Comparative Bioassays : Design experiments to compare antimicrobial, cytotoxic, or enzymatic inhibition profiles against Esculetin, Daphnetin, or Fraxetin.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
